Cas no 3599-61-9 (1,3,5-Triazine,2,4-dimethyl-6-phenyl-)

1,3,5-Triazine,2,4-dimethyl-6-phenyl- structure
3599-61-9 structure
Product Name:1,3,5-Triazine,2,4-dimethyl-6-phenyl-
CAS No:3599-61-9
MF:C11H11N3
MW:185.225141763687
CID:322550
PubChem ID:19195
Update Time:2025-04-19

1,3,5-Triazine,2,4-dimethyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine,2,4-dimethyl-6-phenyl-
    • 2,4-DIMETHYL-6-PHENYL-S-TRIAZINE
    • 2,4-dimethyl-6-phenyl-1,3,5-triazine
    • DTXSID80189549
    • SCHEMBL1445776
    • 2,4-dimethyl-6-phenyl-[1,3,5]triazine
    • s-Triazine, 2,4-dimethyl-6-phenyl-
    • 3599-61-9
    • Q27281860
    • UNII-K2IHM190FW
    • 1,3,5-Triazine, 2,4-dimethyl-6-phenyl-
    • K2IHM190FW
    • 2-phenyl-4,6-dimethyl-sym-triazine
    • Inchi: 1S/C11H11N3/c1-8-12-9(2)14-11(13-8)10-6-4-3-5-7-10/h3-7H,1-2H3
    • InChI Key: XBKFUNILASZNBC-UHFFFAOYSA-N
    • SMILES: N1C(C)=NC(C)=NC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 185.09543
  • Monoisotopic Mass: 185.095297
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.109±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 110-112 ºC (ethanol )
  • Boiling Point: 384.9°Cat760mmHg
  • Flash Point: 181.1°C
  • Refractive Index: 1.569
  • Solubility: Almost insoluble (0.056 g/l) (25 º C),
  • PSA: 38.67
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